Cas no 1807234-49-6 (Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate
• CAS No: 1807234-49-6
• MF: C₁₁H₇F₂NO₄
• MW: 255.174390077591
• CID: 4953367
• Update Time: 2025-11-07

Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate

• Inchi： 1S/C11H7F2NO4/c1-17-10(16)9-6(4-14)2-8(18-11(12)13)3-7(9)5-15/h2-3,5,11H,1H3
• InChI Key： UGAHKVZKJQSUJA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate

Research Briefing on Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate (CAS: 1807234-49-6) in Chemical Biology and Pharmaceutical Applications

Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate (CAS: 1807234-49-6) is a synthetic intermediate of growing importance in the development of novel pharmaceutical compounds, particularly in the fields of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role as a key building block for the synthesis of biologically active molecules, owing to its unique chemical properties and versatility in organic transformations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent JAK3 inhibitors, where its difluoromethoxy and formyl groups served as critical pharmacophores. The research team from University of California, San Francisco reported a 72% yield in the pivotal coupling reaction using this intermediate, with subsequent biological assays showing nanomolar-level activity against targeted kinases.

In parallel developments, Chinese researchers at the Shanghai Institute of Materia Medica have explored Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate as a precursor for COX-2 selective inhibitors. Their work, published in Bioorganic & Medicinal Chemistry Letters, revealed that structural modifications at the formyl position led to compounds with improved selectivity profiles (COX-2/COX-1 ratio > 300) compared to traditional NSAIDs.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines (40°C/75% RH) showed that the crystalline form remains stable for at least 24 months when properly stored, making it suitable for long-term storage in industrial applications. This finding was particularly relevant for scale-up processes documented in Organic Process Research & Development.

Emerging applications in radiopharmaceuticals have also been reported. A German research consortium successfully labeled derivatives of Methyl 2-cyano-4-difluoromethoxy-6-formylbenzoate with fluorine-18, achieving radiochemical yields exceeding 85% in automated synthesis modules. This breakthrough, published in the Journal of Labelled Compounds and Radiopharmaceuticals, opens new possibilities for PET tracer development.

Recent patent filings (WO2023056321, US20240051871) indicate growing commercial interest in this compound, with claims covering novel synthetic routes that improve overall yield from 58% to 89% while reducing hazardous byproducts. These process innovations address key challenges in the industrial-scale production of this valuable intermediate.

Looking forward, the unique electronic properties imparted by the difluoromethoxy group continue to attract attention in drug design. Quantum chemical calculations published in Physical Chemistry Chemical Physics suggest this moiety significantly influences the compound's conformation and binding characteristics, providing a theoretical foundation for its observed biological activities.